Cas no 896051-94-8 (1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid)

1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid structure
896051-94-8 structure
Product Name:1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid
CAS No:896051-94-8
MF:C11H7Cl2NO2
MW:256.084780931473
CID:5730552
Update Time:2023-10-31

1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dichlorophenyl)-1H-pyrrole-2-carboxylic acid
    • BBL021898
    • STK894615
    • 896051-94-8
    • 1-(2,5-dichlorophenyl)pyrrole-2-carboxylic acid
    • AKOS005143638
    • IDFYOQBFRZZGCQ-UHFFFAOYSA-N
    • 1H-Pyrrole-2-carboxylic acid, 1-(2,5-dichlorophenyl)-
    • 1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid
    • Inchi: 1S/C11H7Cl2NO2/c12-7-3-4-8(13)10(6-7)14-5-1-2-9(14)11(15)16/h1-6H,(H,15,16)
    • InChI Key: IDFYOQBFRZZGCQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1N1C=CC=C1C(=O)O)Cl

Computed Properties

  • Exact Mass: 254.9853839g/mol
  • Monoisotopic Mass: 254.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 438.5±40.0 °C at 760 mmHg
  • Flash Point: 219.0±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D484093-100mg
1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid
896051-94-8
100mg
$ 70.00 2022-06-05
TRC
D484093-500mg
1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid
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500mg
$ 230.00 2022-06-05
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D484093-1g
1-(2,5-Dichlorophenyl)-1H-pyrrole-2-carboxylic Acid
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$ 340.00 2022-06-05
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